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Compound of Interest

Compound Name: Tinospinoside C

Cat. No.: B1150658

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tinospinoside C is a diterpenoid glycoside isolated from plants of the Tinospora genus,
notably Tinospora cordifolia and Tinospora sinensis.[1] As a distinct chemical entity within a
complex plant matrix, the accurate identification and quantification of Tinospinoside C are
paramount for the quality control, standardization, and elucidation of the pharmacological
properties of herbal extracts and formulations. This document provides detailed protocols for
the use of Tinospinoside C as a reference standard in High-Performance Liquid
Chromatography (HPLC) and High-Performance Thin-Layer Chromatography (HPTLC)
analysis.

Chemical Profile of Tinospinoside C:
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Property Value

CAS Number 1383977-51-2[1][2]
Molecular Formula C27H36012[1]
Molecular Weight 552.58 g/mol [3]
Purity (Typical) >98%][3]

[M-H]~ (for MS) 551.21155[4]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC-
UVIDAD) Method for Quantification of Tinospinoside C

This protocol outlines a reverse-phase HPLC method for the quantitative determination of
Tinospinoside C in plant extracts.

1.1. Materials and Reagents:

e Tinospinoside C reference standard (>98% purity)
e Acetonitrile (HPLC grade)

¢ Methanol (HPLC grade)

o Water (HPLC grade, filtered and degassed)

e Formic acid (AR grade)

e Plant extract containing Tinospinoside C

¢ 0.45 pm syringe filters

1.2. Instrumentation:

o HPLC system with a UV/Diode Array Detector (DAD)
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e RP-18 column (e.g., 250 x 4.6 mm, 5 um particle size)[5]
e Analytical balance

e Volumetric flasks and pipettes

1.3. Preparation of Standard Solutions:

e Stock Solution (1000 pg/mL): Accurately weigh 10 mg of Tinospinoside C reference
standard and dissolve in 10 mL of methanol in a volumetric flask.

o Working Standard Solutions: Prepare a series of dilutions from the stock solution in methanol
to obtain concentrations ranging from 10 to 200 pug/mL. These will be used to construct the
calibration curve.

1.4. Preparation of Sample Solution:

e Accurately weigh 1 g of the dried, powdered plant material.

o Extract with 50 mL of 70% ethanol by sonication for 30 minutes, followed by reflux extraction
for 2 hours.

« Filter the extract and evaporate the solvent under reduced pressure.
e Reconstitute the dried extract in 10 mL of methanol.
o Filter the solution through a 0.45 um syringe filter prior to injection.

1.5. Chromatographic Conditions:
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Parameter Condition

Column RP-18, 250 x 4.6 mm, 5 um|[5]

A: Water with 0.1% Formic AcidB: Acetonitrile
with 0.1% Formic Acid

Mobile Phase

0-10 min; 10-30% B10-25 min: 30-60% B25-30
min: 60-10% B

Gradient Elution

Flow Rate 1.0 mL/min[6]

Column Temperature 25°C

) 220 nm (based on UV absorbance of similar
Detection Wavelength _ _
diterpenoids)

Injection Volume 10 pL

1.6. Data Analysis:

o Construct a calibration curve by plotting the peak area of the Tinospinoside C standard
against its concentration.

o Determine the concentration of Tinospinoside C in the sample extract by interpolating its
peak area on the calibration curve.

o Calculate the percentage content of Tinospinoside C in the original plant material.

High-Performance Thin-Layer Chromatography (HPTLC)
Method for Quantification of Tinospinoside C

This HPTLC method provides a simpler and faster alternative for the quantification of
Tinospinoside C.

2.1. Materials and Reagents:
e Tinospinoside C reference standard (>98% purity)

o Toluene (AR grade)
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Ethyl acetate (AR grade)

Methanol (AR grade)

Formic acid (AR grade)

Pre-coated silica gel 60 F2s4a HPTLC plates|[7]

2.2. Instrumentation:

HPTLC system with an automatic sample applicator

Twin-trough developing chamber

TLC scanner with densitometric evaluation software

Hot air oven

2.3. Preparation of Standard and Sample Solutions:

e Prepare standard and sample solutions as described in the HPLC protocol (Sections 1.3 and
1.4).

2.4. Chromatographic Conditions:
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Parameter Condition
Stationary Phase Pre-coated silica gel 60 F2s4 HPTLC plates
) Toluene: Ethyl acetate: Formic acid: Methanol
Mobile Phase
(3:4:0.8:0.7, viviviv)[5]
Application Volume 5 pL per band
Ascending development in a twin-trough
Development chamber saturated with the mobile phase for 20
minutes.
. Air-dry the plate, followed by heating at 110°C
Drying )
for 5 minutes.
Densitometric Scanning 254 nm in absorbance mode[8]

2.5. Data Analysis:
e Scan the developed plate and record the densitograms.

« |dentify the band corresponding to Tinospinoside C in the sample by comparing its Rf value
with that of the standard.

o Construct a calibration curve by plotting the peak area of the standard against its
concentration.

e Quantify Tinospinoside C in the sample by comparing its peak area to the calibration curve.

Data Presentation

Table 1: HPLC-UV/DAD Quantitative Analysis of Tinospinoside C in Tinospora cordifolia
Extract
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Concentrati Amount of % wlw of

. Peak Area ) . . ) . .
Weight of ¢ on from Tinospinosi  Tinospinosi
o
Sample ID Plant ] . _ Calibration de Cin de Cin
. Tinospinosi
Material (g) aE Curve Extract Plant
e
(ng/mL) (mg) Material
TC-01 1.012 125430 55.2 0.552 0.055%
TC-02 1.005 142310 62.8 0.628 0.062%
TC-03 1.021 131890 58.1 0.581 0.057%

Table 2: HPTLC Densitometric Analysis of Tinospinoside C in Tinospora cordifolia Extract

Concentr Amount

. ) % wiw of
Weight of Peak ation of ] ]
) . Tinospino
Sample Plant Area of from Tinospino . .
] Rf Value _ ) . ] ] . side Cin
ID Material Tinospino Calibratio side Cin Plant
an
(9) side C n Curve Extract .
Material
(ng/band) (mg)
TC-01 1.012 0.45 8765 110.4 0.552 0.055%
TC-02 1.005 0.45 9987 125.6 0.628 0.063%
TC-03 1.021 0.46 9211 116.2 0.581 0.057%

Visualizations

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1150658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sample & Standard Preparation
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Caption: Phytochemical analysis workflow for Tinospinoside C.
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Caption: Signaling pathways modulated by Tinospora compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Create a Flowchart using Graphviz Dot - Prashant Mhatre - Medium [medium.com]

2. Tinospinoside C CAS#: 1383977-51-2 [m.chemicalbook.com]

3. biocrick.com [biocrick.com]

4. toolify.ai [toolify.ai]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1150658?utm_src=pdf-body-img
https://www.benchchem.com/product/b1150658?utm_src=pdf-custom-synthesis
https://medium.com/@mhatrep/create-a-flowchart-using-graphviz-dot-4cadb033b40d
https://m.chemicalbook.com/ProductChemicalPropertiesCB12725465_EN.htm
https://www.biocrick.com/download/document/BCN6925/datasheet.pdf
https://www.toolify.ai/ai-news/learn-to-generate-diagrams-with-graphviz-and-dot-391926
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

5. Quantitative determination of four constituents of Tinospora sps. by a reversed-phase
HPLC-UV-DAD method. Broad-based studies revealing variation in content of four
secondary metabolites in the plant from different eco-geographical regions of India - PubMed
[pubmed.ncbi.nim.nih.gov]

e 6. researchgate.net [researchgate.net]

e 7.Avalidated HPTLC method for quantification of cordifolioside A, 20-3-hydroxyecdysone
and columbin with HPTLC-ESI-MS/MS characterization in stems of Tinospora cordifolia -
PMC [pmc.ncbi.nlm.nih.gov]

o 8. impactfactor.org [impactfactor.org]

 To cite this document: BenchChem. [Application Notes and Protocols: Tinospinoside C as a
Reference Standard in Phytochemical Analysis]. BenchChem, [2025]. [Online PDF].
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reference-standard-in-phytochemical-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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